Cas no 70102-50-0 (1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate)
![1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate structure](https://www.kuujia.com/scimg/cas/70102-50-0x500.png)
70102-50-0 structure
Product name:1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate
1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate Chemical and Physical Properties
Names and Identifiers
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- 1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate
- ethyl-dimethyl-[3-[[(Z)-octadec-9-enoyl]amino]propyl]azanium,ethyl sulfate
- 70102-50-0
- Sulfuric acid, monoethyl ester, ion(1-), (Z)-N-ethyl-N,N-dimethyl-3-((1-oxo-9-octadecenyl)amino)-1-propanaminium
- N-ETHYL OLEAMIDOPROPYLAMINE ETHYLSULFATE
- SCHEMBL25216277
- 13ES54H6FL
- 1-Propanaminium, N-ethyl-N,N-dimethyl-3-(((9Z)-1-oxo-9-octadecen-1-yl)amino)-, ethyl sulfate (1:1)
- Oleamidopropyl ethyldimonium ethosulfate
- UNII-13ES54H6FL
- Mackernium OAPDES
- Q27251513
- 1-Propanaminium, N-ethyl-N,N-dimethyl-3-(((9Z)-1-oxo-9-octadecenyl)amino)-, ethyl sulfate
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- Inchi: InChI=1S/C25H50N2O.C2H6O4S/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25(28)26-23-21-24-27(3,4)6-2;1-2-6-7(3,4)5/h13-14H,5-12,15-24H2,1-4H3;2H2,1H3,(H,3,4,5)/b14-13-;
- InChI Key: ORVXZBMRHOUPLQ-HPWRNOGASA-N
- SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCC[N+](C)(C)CC.CCOS(=O)(=O)[O-]
Computed Properties
- Exact Mass: 520.39099406g/mol
- Monoisotopic Mass: 520.39099406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 21
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104Ų
1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate Related Literature
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Natasha F. Sciortino,Florence Ragon,Catherine E. Housecroft,Cameron J. Kepert,Suzanne M. Neville Chem. Commun., 2014,50, 3838-3840
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Qing Chang,Heng Zhang,Xujun Wang,Hongliang Li,Xiangang Xu RSC Adv., 2015,5, 56274-56278
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Ayako Oyane,Hiroko Araki,Yu Sogo,Atsuo Ito CrystEngComm, 2013,15, 4994-4997
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
70102-50-0 (1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate) Related Products
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